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Compound of Interest

Compound Name: Coronene-d12

Cat. No.: B580172 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Coronene-d12. Adherence to these procedures

is critical for ensuring personal safety and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Coronene-d12, a comprehensive approach to personal protection is

mandatory. The following equipment should be utilized to minimize exposure and ensure

safety.

Essential Personal Protective Equipment:

Hand Protection: Wear suitable protective gloves.

Eye Protection: Use safety glasses with side shields or goggles. A face shield is

recommended where splashing is a risk.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.

Respiratory Protection: In case of insufficient ventilation or potential for aerosol formation, a

self-contained breathing apparatus is necessary.
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The following table summarizes key quantitative data for Coronene-d12. This information is

critical for safe handling and experimental planning.

Property Value Source

Molecular Weight 312.43 [1][2]

Chemical Formula C24D12 [1][2]

Purity 98% [3]

Melting Point 440 °C

CAS Number (Labeled) 16083-32-2

CAS Number (Unlabeled) 191-07-1

Procedural Workflow for Handling Coronene-d12
The following diagram outlines the standard operating procedure for the safe handling of

Coronene-d12, from initial preparation to final disposal. Each step is designed to minimize risk

and ensure the integrity of the experiment.
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Preparation & Planning

Don Personal Protective Equipment (PPE)
- Gloves

- Goggles/Face Shield
- Protective Clothing

- Respirator (if needed)

Step 1

Chemical Handling
- Use in well-ventilated area
- Avoid dust/vapor formation

- Grounding for solutions

Step 2

Spill & Emergency Response
- Evacuate area

- Use appropriate spill kit
- Report incident

In Case of Accident

Storage
- Room temperature

- Away from light and moisture
- Tightly closed container

Post-Use

Waste Collection
- Collect in suitable, labeled container

Generate Waste

Disposal
- Dispose of as hazardous waste

- Follow local, state, and federal regulations

Final Step

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Coronene-d12.
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Detailed Protocols and Procedures
Handling and Storage

Ventilation: Always handle Coronene-d12 in a well-ventilated area to minimize the

concentration of dust or vapors.

Hygiene: Wash hands thoroughly with mild soap and water after handling and before breaks

or leaving the work area.

Storage Conditions: Store at room temperature, protected from light and moisture, in a tightly

sealed container.

Incompatible Materials: Avoid contact with strong oxidizing agents.

First Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial

respiration and seek medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. If irritation persists, consult a

physician.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

advice.

Accidental Release and Disposal
Spill Containment: In case of a spill, avoid creating dust. Mechanically collect the material

(e.g., sweeping or shoveling) and place it in a suitable container for disposal. For solutions,

contain the spillage and collect with a vacuum cleaner or by wet-brushing.

Environmental Precautions: Prevent the material from entering drains or water courses.

Waste Disposal: Dispose of Coronene-d12 and its container as hazardous waste in

accordance with local, state, and federal regulations. It is recommended to use a licensed
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professional waste disposal service.

This guide is intended to supplement, not replace, the full Safety Data Sheet (SDS) provided by

the manufacturer. Always refer to the specific SDS for your product for the most complete and

up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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